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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediaminetetraacetic acid (EDTA) disodium cupric salt is a highly stable, water-soluble
metal chelate of significant interest across a spectrum of scientific and industrial disciplines. As
a sequestering agent, it effectively delivers copper ions in a bioavailable form while mitigating
the inherent reactivity of the free metal ion. This guide provides a comprehensive technical
overview of its synthesis, mechanism of action, diverse applications, analytical methodologies,
and toxicological profile, synthesized from field-proven insights and authoritative sources.

Core Chemical and Physical Properties

Edta disodium cupric salt is a blue crystalline powder. Its fundamental properties are
summarized in the table below.
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Property Value Reference
CAS Number 14025-15-1 [1]
Molecular Formula C10H12N208CuNa2 [1]
Molecular Weight 397.7 g/mol [1]
Appearance Blue powder [1]
Solubility in Water Approx. 1200 g/L (20°C) [1]
pH (1% aqueous solution) 6.5+£0.5 [1]

Synthesis and Coordination Chemistry

The synthesis of Edta disodium cupric salt is typically achieved by reacting
ethylenediaminetetraacetic acid (EDTA) with a copper salt, such as copper sulfate, and a
sodium salt under controlled temperature and pH conditions, generally neutral to weakly
alkaline.[1]

The core of its function lies in the principles of coordination chemistry. The EDTA molecule, a
hexadentate ligand, possesses six binding sites—two nitrogen atoms and four carboxylate
groups—that can donate electrons to form coordinate bonds with the copper(ll) ion.[2] This
envelops the copper ion in a stable, cage-like structure, forming a highly stable complex with a
logarithmic stability constant (log K) of 18.8.[3][4]
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Chelation of Copper(ll) by EDTA
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Mechanism of Cu(ll) Chelation by EDTA
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Caption: Diagram illustrating the encapsulation of a copper(ll) ion by the hexadentate EDTA
ligand to form a stable chelate complex.

Applications Across Scientific and Industrial
Domains

The unique properties of Edta disodium cupric salt lend it to a wide array of applications,
ranging from agriculture to pharmaceuticals.

Agricultural Applications

In agriculture, Edta disodium cupric salt is a vital micronutrient fertilizer used to prevent and
correct copper deficiencies in crops.[5] Copper is essential for numerous plant physiological
processes, including photosynthesis, enzyme activation, and protein synthesis.[6]

Causality of Efficacy: Traditional copper sources like copper sulfate can precipitate in alkaline
soils, rendering the copper unavailable to plants.[6] The chelated form of copper in Edta
disodium cupric salt protects the copper ion from such reactions, ensuring its solubility and
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bioavailability across a broad soil pH range (typically 4 to 9).[5][6] This leads to more efficient

uptake by the plant's root system.[7]

Application Rates:

Crop Type

Application Method

Recommended
Rate

Reference

Field & Vegetable
Crops

Soil Application

2 to 4 Ibs per acre

[8]

Foliar Application

0.33to 1.33 Ibs per

acre in sufficient water

[8]

Citrus & Fruit Trees

Foliar Application

1to 2 Ibs per 100

gallons of water

[8]

Soil Application

2 to 5 Ibs per acre

[8]

Wheat, Barley, Oats,
Maize

Soil Application

0.5 - 1 kg per hectare

[5]

Foliar Application

0.25 - 0.5 kg per
hectare

[5]

Turf

Soil Application

2 Ibs per acre (0.5 1b
per 10,000 sq. ft.)

[8]

Industrial Processes

Edta disodium cupric salt finds utility in various industrial settings, primarily as a source of

soluble copper and as a chelating agent.

o Electroplating: It is used in cyanide-free copper plating baths, where it serves as a

complexing agent to keep copper ions in solution.[9][10] The stability of the complex is

crucial for achieving a uniform and high-quality copper coating.[11]

» Catalysis and Dyeing: It can be employed in chemical reactions as a catalyst and in dyeing

processes to ensure color consistency.[5]
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Animal Nutrition

Edta disodium cupric salt is used as a copper supplement in animal and poultry feed
formulations.[5] The chelated form enhances the bioavailability of copper, which is an essential
trace element for animal health.

Research and Drug Development

In the realm of research and drug development, Edta disodium cupric salt is investigated for
several properties:

o Mitigation of Copper Toxicity: EDTA itself is a well-known treatment for heavy metal
poisoning, including copper toxicity, as it can bind to excess copper, facilitating its excretion.
[21[12]

» Antimicrobial and Anti-inflammatory Activity: The complex has demonstrated antimicrobial,
anti-inflammatory, and antioxidant properties in research settings.[13]

e Enzyme Inhibition Studies: It can be used to eliminate the inhibition of enzyme-catalyzed
reactions caused by trace heavy metals.[14]

Analytical Methodologies

The quantification and characterization of Edta disodium cupric salt are critical for quality
control and research purposes. High-Performance Liquid Chromatography (HPLC) and Atomic
Absorption Spectroscopy (AAS) are the most common analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)

Due to the low UV absorbance of EDTA, its analysis by HPLC often requires derivatization or
complexation to form a UV-active compound.[4][7] The inherent copper in Edta disodium
cupric salt allows for direct UV detection.

Experimental Protocol: HPLC Analysis of Edta Disodium Cupric Salt
e Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

e Column: A C8 or anion-exchange column is suitable. For example, a X Bridge C-8 column.[2]
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Mobile Phase: A buffered aqueous solution with an organic modifier. For instance, a mixture
of a buffer (e.g., 0.06% tetrabutylammonium hydroxide, pH 7.5), methanol, and water.[2]

Flow Rate: Typically 1.0 to 2.0 mL/min.[2]

Detection: UV detection at a wavelength where the Cu-EDTA complex absorbs, such as 250-
260 nm.[2][4][15]

Standard Preparation: Prepare a stock solution of Edta disodium cupric salt of known
concentration in the mobile phase or a suitable solvent.[16]

Sample Preparation: Dissolve the sample in the mobile phase or an appropriate solvent to a
known concentration.[16]

Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms. The concentration of the analyte is determined by comparing the peak area
of the sample to that of the standard.
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HPLC Analysis Workflow

Workflow for HPLC analysis of Cu-EDTA
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Caption: A simplified workflow diagram for the analysis of Edta disodium cupric salt using
HPLC.

Atomic Absorption Spectroscopy (AAS)

AAS is a highly sensitive technique for determining the copper content in the complex.
Experimental Protocol: AAS Analysis of Edta Disodium Cupric Salt
e Instrumentation: An atomic absorption spectrometer with a copper hollow cathode lamp.

o Sample Preparation: Accurately weigh a sample of Edta disodium cupric salt and dissolve
it in deionized water to a known volume. Further dilutions may be necessary to bring the
copper concentration within the linear range of the instrument.

o Standard Preparation: Prepare a series of copper standards of known concentrations from a
certified copper standard solution.

e Instrument Parameters: Set the instrument to the recommended wavelength for copper
(typically 324.7 nm) and optimize other parameters such as slit width and flame conditions
(for flame AAS) or furnace program (for graphite furnace AAS).

e Analysis: Aspirate the blank, standards, and samples into the instrument and record the
absorbance readings.

e Quantification: Construct a calibration curve by plotting the absorbance of the standards
against their concentrations. Determine the copper concentration in the sample from the
calibration curve.

Toxicological and Safety Profile

The toxicological profile of Edta disodium cupric salt is influenced by both the EDTA ligand
and the copper ion.

Acute Toxicity Data:
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Route Species Value Reference
Oral (LD50) Rat 890 mg/kg bw [17]
Dermal (LD50) Rat >2000 mg/kg bw [17]
Inhalation (LC50) Rat >5.3 mg/L [17]

General Safety Information:

Skin and Eye Irritation: Like many salts, it can cause skin and eye irritation upon contact.[12]

 Ingestion: Ingestion of large amounts may cause gastrointestinal irritation, with symptoms
such as nausea, vomiting, and diarrhea.[12]

o Dermal Absorption: While intact skin is a relatively poor barrier to EDTA, prolonged contact
or exposure to damaged skin can lead to systemic absorption.[18] There have been reports
of systemic copper toxicity following dermal exposure to copper sulfate through burned skin.
[10]

o Chronic Effects: Chronic exposure to high levels of EDTA can lead to mineral deficiencies
due to its chelating action.[18]

Environmental Fate and Considerations

The environmental impact of Edta disodium cupric salt is primarily related to the persistence
of the EDTA ligand.

» Biodegradability: EDTA is known for its slow biodegradation in the environment.[18][19]
While some microorganisms can degrade it, the process is generally slow.[18][20]

o Mobility: The high water solubility of the Cu-EDTA complex makes it mobile in aquatic
systems.[21] This can lead to the transport of copper in the environment.

o Toxicity to Aquatic Organisms: While the chelated form is less toxic than free copper ions,
high concentrations can still be harmful to aquatic life.

Conclusion
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Edta disodium cupric salt is a versatile and highly effective chelating agent with critical
applications in agriculture, industry, and scientific research. Its ability to form a stable, water-
soluble complex with copper underpins its utility in delivering this essential micronutrient and
controlling its reactivity. A thorough understanding of its chemical properties, appropriate
application, analytical determination, and toxicological profile is essential for its safe and
effective use. As with any chemical compound, responsible handling and consideration of its
environmental fate are paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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